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Compound of Interest

Compound Name: Anti-inflammatory agent 82

Cat. No.: B10799592 Get Quote

Disclaimer: Publicly available information on "Anti-inflammatory agent 82" is extremely limited

and primarily originates from a single 1996 publication. This guide synthesizes all discoverable

data; however, comprehensive experimental details and quantitative analyses are not available

in accessible literature.

Core Compound Information
Anti-inflammatory agent 82 is a synthetic compound identified with potential anti-

inflammatory and analgesic properties.[1][2] Its chemical identity is established as a piperazin-

2-one derivative.

Parameter Details

Chemical Name
(3Z)-1-methyl-3-[2-(4-methylphenyl)-2-oxo-

ethylidene]piperazin-2-one

CAS Number 178408-16-7

Molecular Formula C₁₄H₁₆N₂O₂

Molecular Weight 244.29 g/mol

Biological Activity and Mechanism of Action
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The foundational research by Milyutin et al. (1996) is the sole source describing the biological

activity of Anti-inflammatory agent 82, suggesting potential anti-inflammatory effects.[1][2]

Unfortunately, the specific mechanism of action has not been elucidated in any subsequent

accessible studies. Based on the activities of other piperazine-containing compounds, a

hypothetical mechanism could involve the modulation of inflammatory pathways, such as

inhibition of pro-inflammatory cytokine production or interference with cyclooxygenase (COX)

enzymes. However, this remains speculative without direct experimental evidence.

Quantitative Data Summary
A comprehensive search of scientific databases and chemical supplier information did not yield

any specific quantitative data regarding the anti-inflammatory potency of agent 82. Information

such as IC₅₀ or EC₅₀ values, percentage of inhibition in specific assays, or in vivo efficacy data

is not publicly available.

Experimental Protocols
Detailed experimental protocols from the original 1996 study are not accessible. For

researchers interested in evaluating this compound, standard protocols for assessing anti-

inflammatory agents are recommended.

General Workflow for In Vitro Evaluation
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Compound Preparation

Cell-Based Assay

Data Analysis

Dissolve Agent 82
in appropriate solvent (e.g., DMSO)

Treat cells with varying
concentrations of Agent 82

Culture inflammatory cells
(e.g., RAW 264.7 macrophages)

Induce inflammatory response
(e.g., with LPS)

Incubate for a defined period

Measure pro-inflammatory markers
(e.g., NO, TNF-α, IL-6) via ELISA, Griess Assay

Assess cell viability
(e.g., MTT, LDH assay)

Calculate IC50 values and
assess statistical significance

Click to download full resolution via product page

Caption: A general experimental workflow for the in-vitro evaluation of Anti-inflammatory
agent 82.

Hypothetical Signaling Pathway
While the exact pathway is unknown, a common target for anti-inflammatory compounds is the

NF-κB signaling cascade, which is a central regulator of inflammation.
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Caption: A hypothetical signaling pathway illustrating a potential mechanism of action for Anti-
inflammatory agent 82.

Conclusion for Research Applications
Anti-inflammatory agent 82 represents a poorly characterized molecule with anecdotal anti-

inflammatory potential. Its primary value for researchers lies in its novelty and the opportunity

for foundational discovery. Any research project utilizing this compound will require extensive

initial validation to confirm its biological activity and elucidate its mechanism of action. Due to

the lack of existing data, it should be considered a candidate for exploratory screening and

novel mechanism-of-action studies rather than a well-defined tool for established inflammatory

models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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